Cas no 125814-24-6 (3-Oxazolidinecarboxylicacid, 4-(2-methylpropyl)-2,5-dioxo-, phenylmethyl ester, (4S)-)

• Product Name: 3-Oxazolidinecarboxylicacid, 4-(2-methylpropyl)-2,5-dioxo-, phenylmethyl ester, (4S)-
• CAS No: 125814-24-6
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 103504
• PubChem ID: 11403569
• Update Time: 2025-05-24

3-Oxazolidinecarboxylicacid, 4-(2-methylpropyl)-2,5-dioxo-, phenylmethyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylicacid, 4-(2-methylpropyl)-2,5-dioxo-, phenylmethyl ester, (4S)-
• Z-L-LEUCINE N-CARBOXYANHYDRIDE
• (S)-benzyl 4-isobutyl-2,5-dioxooxazolidine-3-carboxylate
• CBZ-L-LEUCINE N-CARBOXYANHYDRIDE
• Z-LEUCINE NCA
• Z-Leu-NCA
• CBZ-Leu-NCA
• 125814-24-6
• Phenylmethyl (4S)-4-(2-methylpropyl)-2,5-dioxo-3-oxazolidinecarboxylate
• (S)-Benzyl4-isobutyl-2,5-dioxooxazolidine-3-carboxylate
• DTXSID401152923
• Benzyl (4S)-4-(2-methylpropyl)-2,5-dioxo-1,3-oxazolidine-3-carboxylate

• Inchi： 1S/C15H17NO5/c1-10(2)8-12-13(17)21-15(19)16(12)14(18)20-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3/t12-/m0/s1
• InChI Key： AIMWGGCVQLSNCM-LBPRGKRZSA-N
• SMILES： O1C(N(C(=O)OCC2C=CC=CC=2)[C@H](C1=O)CC(C)C)=O

Computed Properties

• Exact Mass: 291.11100
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 2.65460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Oxazolidinecarboxylicacid, 4-(2-methylpropyl)-2,5-dioxo-, phenylmethyl ester, (4S)-

3-Oxazolidinecarboxylic Acid, 4-(2-Methylpropyl)-2,5-Dioxo-, Phenylmethyl Ester, (4S)-: A Comprehensive Overview

The compound with CAS No. 125814-24-6, commonly referred to as 3-Oxazolidinecarboxylic Acid, 4-(2-Methylpropyl)-2,5-Dioxo-, Phenylmethyl Ester, (4S)-, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an oxazolidine ring and a phenylmethyl ester group, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of oxazolidine derivatives in the development of biodegradable polymers and drug delivery systems. The oxazolidine ring in this compound serves as a versatile platform for functionalization, enabling the creation of materials with tailored properties such as biocompatibility and controlled degradation rates. For instance, researchers have explored the use of this compound in the synthesis of polyesters and polyamides, which are widely used in biomedical applications such as sutures and drug delivery devices.

In addition to its role in materials science, this compound has also garnered attention in the field of organic synthesis due to its ability to act as a chiral auxiliary. The (4S)-configuration of the oxazolidine ring provides a high degree of enantioselectivity in asymmetric synthesis reactions, making it an invaluable tool for the production of chiral pharmaceuticals. Recent advancements in catalytic asymmetric synthesis have further enhanced the utility of this compound, enabling the efficient production of complex molecules with high optical purity.

The phenylmethyl ester group present in this compound adds another layer of functionality by introducing aromaticity into the molecule. This feature not only enhances the stability of the compound but also facilitates its use in aromatic substitution reactions. Recent research has demonstrated that this group can be employed as a directing group in Suzuki-Miyaura coupling reactions, opening up new avenues for the construction of heterocyclic compounds with diverse applications.

From a chemical standpoint, this compound exhibits remarkable stability under mild conditions, making it suitable for large-scale industrial applications. Its ability to undergo various transformations without compromising its structural integrity has made it a preferred choice for chemists working on complex molecule syntheses. Furthermore, its compatibility with a wide range of solvents and reagents ensures that it can be easily integrated into existing synthetic workflows.

Looking ahead, the potential applications of 3-Oxazolidinecarboxylic Acid, 4-(2-Methylpropyl)-2,5-Dioxo-, Phenylmethyl Ester, (4S)- are expected to expand further as researchers continue to uncover its unique properties. Its role in drug delivery systems and biodegradable polymers positions it as a key player in the development of sustainable materials for the medical industry. Additionally, its use as a chiral auxiliary is likely to drive innovation in asymmetric synthesis techniques, paving the way for more efficient and cost-effective production processes.

In conclusion, CAS No. 125814-24-6 represents a cutting-edge molecule with multifaceted applications across various domains of chemistry and materials science. Its distinctive structure and functional groups make it an indispensable tool for researchers aiming to push the boundaries of synthetic chemistry and material innovation.